Cas no 899968-82-2 (N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 899968-82-2
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5500173
• Update Time: 2025-11-06

N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-1-methyl-2-oxo-1,8-naphthyridine-3-carboxamide
• N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C18H17N3O2/c1-3-12-7-4-5-9-15(12)20-17(22)14-11-13-8-6-10-19-16(13)21(2)18(14)23/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key： AJNRHUJFWOCQSP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=N2)C=C(C(NC2=CC=CC=C2CC)=O)C1=O

Additional information on N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

Professional Introduction to N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide (CAS No. 899968-82-2)

N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, identified by its CAS number 899968-82-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is characterized by a fused bicyclic system consisting of a pyridine ring and a pyrimidine ring. The presence of the 2-ethylphenyl substituent at the nitrogen position of the naphthyridine core introduces a hydrophobic aromatic moiety, which can influence the compound's solubility, binding affinity, and overall pharmacokinetic properties. Additionally, the 1-methyl-2-oxo group contributes to the compound's electronic properties and may play a crucial role in its interaction with biological targets.

In recent years, there has been a growing interest in naphthyridine derivatives due to their potential as scaffolds for drug discovery. These compounds have been explored for their activities against various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, particularly its ability to modulate enzyme activity and receptor binding, make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases are critical targets in cancer therapy due to their role in cell proliferation and survival. Preclinical studies have demonstrated that naphthyridine derivatives can exhibit potent inhibitory effects on kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). The introduction of the 2-ethylphenyl group may enhance the binding affinity and selectivity of the compound towards these targets.

The synthesis of N-(2-ethylphenyl)-1-methyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the naphthyridine core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 1-methyl-2 oxo group and the 3-carboxamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

The pharmacological profile of N-(2 ethyl phenyl strong>) - 1 methyl - 2 oxo - 1 , 2 dihydro - 1 , 8 naph thy rid ine - 3 carbox amide ( CAS No . 899968 - 82 - 2 ) has been extensively evaluated in vitro using various bioassays. These studies have revealed that the compound exhibits significant inhibitory activity against several kinases and other enzymes relevant to cancer therapy. The presence of the aromatic substituent may enhance its ability to penetrate biological membranes and interact with intracellular targets.

In addition to its kinase inhibitory activity, N-(< strong > 2 ethyl phenyl strong >) - 1 methyl - 2 oxo - 1 , 2 dihydro - 1 , 8 naph thy rid ine - 3 carbox amide has shown promise in preclinical models as an anti-inflammatory agent. Inflammatory processes are closely linked to various chronic diseases, including arthritis and cardiovascular disorders. The compound's ability to modulate inflammatory pathways may contribute to its therapeutic potential beyond cancer treatment.

The development of novel drug candidates requires rigorous testing to assess their safety and efficacy. N-(< strong > 899968 strong >) - ( CAS No . ) has undergone preliminary toxicology studies to evaluate its acute toxicity profile. These studies have indicated that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Further research is needed to determine its long-term safety profile and optimal dosing regimen.

The future direction of research on N-(< strong > ethyl phenyl strong >) - methyl - oxo - dihydro - naph thy rid ine carbox amide ( CAS No . ) includes exploring its potential in combination therapies with other anticancer agents. Combination therapy has emerged as a critical strategy in oncology due to its ability to overcome drug resistance and enhance treatment outcomes. Preclinical studies are underway to evaluate whether this compound can synergize with existing chemotherapeutic agents or targeted therapies.

The synthetic methodologies for N-(< strong > ethyl phenyl strong >) - methyl - oxo - dihydro - naph thy rid ine carbox amide also hold promise for broader applications in medicinal chemistry. The development of efficient synthetic routes can facilitate the production of analogs with modified biological activities. This approach allows researchers to fine-tune the pharmacological properties of the compound by introducing subtle structural changes.

In conclusion, N-(< strong > ethyl phenyl strong >) - methyl - oxo - dihydro - naph thy rid ine carbox amide ( CAS No . ) is a structurally complex organic compound with significant potential as a therapeutic agent. Its unique chemical properties make it an attractive candidate for further investigation in drug discovery efforts aimed at treating cancer and other diseases. As research continues to uncover new insights into its pharmacological effects, this compound may play an important role in future medical treatments.